
Structural Analysis of Benzyl 4-aminopiperidine-
1-carboxylate: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Benzyl 4-aminopiperidine-1-

carboxylate

Cat. No.: B104409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth structural analysis of Benzyl 4-
aminopiperidine-1-carboxylate, a key intermediate in the synthesis of various pharmaceutical

compounds. This document compiles available physical, and spectroscopic data, outlines a

known synthetic protocol, and presents the molecular structure and a general synthetic

workflow through standardized diagrams.

Core Molecular Properties
Benzyl 4-aminopiperidine-1-carboxylate, with the CAS number 120278-07-1, possesses a

distinct molecular architecture centered around a piperidine ring. This heterocyclic scaffold is

functionalized at the 1-position with a benzyloxycarbonyl group and at the 4-position with an

amino group, rendering it a versatile building block in medicinal chemistry.

Property Value Reference

Molecular Formula C₁₃H₁₈N₂O₂ [1][2][3]

Molecular Weight 234.29 g/mol [1][2]

Melting Point 68 °C [1]

Appearance
White to light yellow powder or

lump
[4]
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Spectroscopic Data
¹H NMR Spectroscopy
The proton nuclear magnetic resonance (¹H NMR) spectrum provides characteristic signals

corresponding to the different protons in the molecule. The following data has been reported for

a solution in CDCl₃:

Chemical Shift (δ)
ppm

Number of Protons Multiplicity Assignment

7.33 5H m
Aromatic protons

(C₆H₅)

5.14 2H s
Benzylic protons

(CH₂)

4.14 2H br s
Piperidine protons

(axial, adjacent to N)

2.87 3H m Piperidine protons

1.83 2H m Piperidine protons

1.66 3H m
Piperidine protons &

Amino protons (NH₂)

1.28 2H m

Piperidine protons

(equatorial, adjacent

to N)

Note: Specific assignments of the piperidine protons can be complex due to chair

conformations and requires further 2D NMR analysis for definitive assignment. The broad

singlet at 4.14 ppm likely corresponds to the axial protons at the 2 and 6 positions of the

piperidine ring. The multiplicity "m" indicates a multiplet.

¹³C NMR, IR, and Mass Spectrometry Data
As of the latest data retrieval, detailed experimental data for ¹³C NMR, Infrared (IR)

spectroscopy, and Mass Spectrometry (MS) for Benzyl 4-aminopiperidine-1-carboxylate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b104409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(CAS 120278-07-1) are not readily available in the public domain. For researchers requiring

this information, it is recommended to acquire a sample of the compound and perform these

analyses.

Crystallographic Data
No public crystallographic data, such as that from X-ray diffraction studies, was found for

Benzyl 4-aminopiperidine-1-carboxylate. Therefore, precise bond lengths and angles from a

crystal structure are not available at this time.

Experimental Protocols
Synthesis of Benzyl 4-aminopiperidine-1-carboxylate
A general method for the synthesis of Benzyl 4-aminopiperidine-1-carboxylate involves the

deprotection of a Boc-protected precursor.[4]

Starting Material: Benzyl 4-((tert-butoxycarbonyl)amino)piperidine-1-carboxylate

Reagents:

Tetrahydrofuran (THF)

5M Hydrochloric Acid (HCl)

Dichloromethane

10M Sodium Hydroxide (NaOH)

25 wt% Sodium Chloride (NaCl) solution

Procedure:

Benzyl 4-((tert-butoxycarbonyl)amino)piperidine-1-carboxylate is dissolved in THF.

5M HCl is added to the solution.

The mixture is heated to 30-35 °C for 2 hours and then the temperature is raised to 55 °C

and the reaction is continued overnight.
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Upon completion, the reaction mixture is cooled, and dichloromethane is added.

The mixture is then basified by the controlled addition of 10M NaOH at a temperature below

25 °C.

The organic phase is separated and washed with a 25 wt% NaCl solution.

The organic solvent is removed under reduced pressure to yield Benzyl 4-aminopiperidine-
1-carboxylate.

Visualizations
The following diagrams illustrate the molecular structure and a general workflow for the

synthesis and analysis of Benzyl 4-aminopiperidine-1-carboxylate.

Piperidine Ring

Amino Group

Benzyloxycarbonyl Group

C6H5

Click to download full resolution via product page

Molecular structure of Benzyl 4-aminopiperidine-1-carboxylate.
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Analysis Methods

Start: Benzyl 4-((tert-butoxycarbonyl)amino)
piperidine-1-carboxylate

Acid-mediated Deprotection
(e.g., HCl in THF)

Aqueous Workup
(Base Quench, Extraction)

Purification
(e.g., Column Chromatography)

Product: Benzyl 4-aminopiperidine-1-carboxylate

Structural Characterization

NMR (¹H, ¹³C) Mass Spectrometry IR Spectroscopy X-ray Diffraction
(if crystalline)

Click to download full resolution via product page

General experimental workflow for synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Structural Analysis of Benzyl 4-aminopiperidine-1-
carboxylate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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